![molecular formula C13H17F3N2O2S B2718078 1-(2-Hydroxy-2-methyl-3-(methylthio)propyl)-3-(2-(trifluoromethyl)phenyl)urea CAS No. 1375172-30-7](/img/structure/B2718078.png)
1-(2-Hydroxy-2-methyl-3-(methylthio)propyl)-3-(2-(trifluoromethyl)phenyl)urea
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Description
1-(2-Hydroxy-2-methyl-3-(methylthio)propyl)-3-(2-(trifluoromethyl)phenyl)urea, also known as Metribuzin, is a herbicide that is widely used in agriculture to control weeds. It belongs to the group of triazinone herbicides, which are known for their broad-spectrum activity and high efficiency. Metribuzin has been extensively studied for its synthesis, mechanism of action, and biochemical and physiological effects on plants.
Scientific Research Applications
In Vitro and In Vivo Metabolism Studies
Studies on compounds like 1-(1-Propionylpiperidin-4-yl)-3-(4-(trifluoromethoxy)phenyl)urea (TPPU) illustrate the importance of understanding the metabolism of chemical compounds in both in vitro and in vivo contexts. For example, TPPU, a potent soluble epoxide hydrolase (sEH) inhibitor, is extensively used in research for modulating inflammation and protecting against hypertension, neuropathic pain, and neurodegeneration. Identifying its metabolites through LC-MS/MS strategies provides critical insights into the compound's safety and effectiveness (Wan et al., 2019).
Rheology and Gelation Properties
Research on 1-(3-Methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea and its hydrogels demonstrates the potential of chemical compounds to influence the physical properties of materials, such as rheology and gelation, which are critical for various industrial and biomedical applications (Lloyd & Steed, 2011).
Synthesis and Structure-Activity Relationships
The synthesis and study of structure-activity relationships (SAR) of trisubstituted phenyl urea derivatives as neuropeptide Y5 receptor antagonists show how chemical compounds are tailored for specific biological targets, enhancing our understanding of receptor-ligand interactions and drug design processes (Fotsch et al., 2001).
Hydrophilicity and Hydrophobicity Studies
Investigations into the properties of compounds like trimethylamine-N-oxide and tetramethyl urea reveal the nuanced roles of methyl groups in influencing the hydrophilicity and hydrophobicity of molecules, which is fundamental in understanding solubility, distribution, and interaction of chemicals within biological systems (Koga et al., 2011).
properties
IUPAC Name |
1-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)-3-[2-(trifluoromethyl)phenyl]urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17F3N2O2S/c1-12(20,8-21-2)7-17-11(19)18-10-6-4-3-5-9(10)13(14,15)16/h3-6,20H,7-8H2,1-2H3,(H2,17,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWNBCOUMXCTTCO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)NC1=CC=CC=C1C(F)(F)F)(CSC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17F3N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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